Cas no 344267-89-6 (2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid)

• Product Name: 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid
• CAS No: 344267-89-6
• CID: 4649391
• Update Time: 2025-07-23

2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid

Additional information on 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid

Introduction to 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic Acid (CAS No. 344267-89-6)

2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 344267-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of sulfonyl acetic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug development.

The molecular structure of 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid consists of an acetic acid moiety linked to a sulfonyl group, which is further substituted with a 2-oxo-2-(4-trifluoromethyl)anilinoethyl side chain. This unique arrangement contributes to its pharmacological properties, enabling interactions with various biological targets. The trifluoromethyl substituent, in particular, is known to modulate the electronic properties of the molecule, influencing its reactivity and efficacy in biological systems.

In recent years, there has been a surge in research focused on the development of novel sulfonyl compounds due to their broad spectrum of biological activities. Studies have demonstrated that sulfonyl acetic acids can exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The compound CAS No. 344267-89-6 has been investigated for its potential role in modulating these pathways, with promising results in preclinical studies.

One of the most compelling aspects of 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid is its structural versatility. The combination of the sulfonyl group and the trifluoromethyl moiety allows for fine-tuning of its pharmacokinetic properties, including solubility, bioavailability, and metabolic clearance. This flexibility makes it an attractive candidate for further optimization into lead compounds for drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their binding affinity to specific targets. The virtual screening approaches have identified CAS No. 344267-89-6 as a potential inhibitor of key enzymes implicated in diseases such as diabetes and neurodegenerative disorders. These findings underscore the importance of exploring structurally diverse sulfonyl compounds in the quest for novel therapeutics.

The synthesis of 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly critical and often necessitates specialized methodologies to achieve optimal results. Researchers have employed various synthetic strategies, including metal-catalyzed cross-coupling reactions and fluorination techniques, to construct this complex molecule efficiently.

From a biochemical perspective, the compound's mechanism of action remains an area of active investigation. Preliminary studies suggest that it may interact with proteins involved in signal transduction pathways, thereby modulating cellular responses. The presence of the sulfonyl group is thought to enhance binding interactions through hydrogen bonding and electrostatic interactions with target residues.

The pharmaceutical industry has shown keen interest in developing sulfonyl-based drugs due to their proven efficacy across multiple therapeutic areas. The compound CAS No. 344267-89-6 exemplifies this trend, as it combines structural features that are known to enhance drug-like properties such as lipophilicity and metabolic stability. These attributes are crucial for ensuring that a drug candidate can reach its target site effectively and maintain its activity over time.

In conclusion, 2-({2-Oxo-2-4-(trifluoromethyl)anilinoethyl}sulfonyl)acetic acid (CAS No. 344267-89-6) represents a promising candidate for further exploration in drug development. Its unique structural features, coupled with emerging evidence of its biological activity, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in addressing unmet medical needs.